Cas no 114366-04-0 (hexyl[(pyridin-2-yl)methyl]amine)

• Product Name: hexyl[(pyridin-2-yl)methyl]amine
• CAS No: 114366-04-0
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• CID: 3633258
• PubChem ID: 4723806
• Update Time: 2025-11-02

hexyl[(pyridin-2-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanamine, N-hexyl-
• N-(pyridin-2-ylmethyl)hexan-1-amine
• hexyl[(pyridin-2-yl)methyl]amine
• EN300-169164
• AKOS002619843
• 114366-04-0
• SCHEMBL8510594

• Inchi： 1S/C12H20N2/c1-2-3-4-6-9-13-11-12-8-5-7-10-14-12/h5,7-8,10,13H,2-4,6,9,11H2,1H3
• InChI Key： QITSQALWCOCGRV-UHFFFAOYSA-N
• SMILES： C(NCC1=NC=CC=C1)CCCCC

Computed Properties

• Exact Mass: 192.162648646Da
• Monoisotopic Mass: 192.162648646Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 24.9Ų

Additional information on hexyl[(pyridin-2-yl)methyl]amine

Hexyl[(pyridin-2-yl)methyl]amine (CAS 114366-04-0): A Versatile Chemical Compound with Diverse Applications

Hexyl[(pyridin-2-yl)methyl]amine (CAS 114366-04-0) is a specialized organic compound that has gained significant attention in recent years due to its unique chemical properties and wide range of applications. This nitrogen-containing compound, featuring both a hexyl chain and a pyridinylmethyl group, serves as an important intermediate in various chemical syntheses and industrial processes.

The molecular structure of hexyl[(pyridin-2-yl)methyl]amine combines the characteristics of an aliphatic amine with aromatic pyridine functionality, making it particularly interesting for researchers working on catalyst development, pharmaceutical intermediates, and material science applications. Recent studies have highlighted its potential in creating more efficient ligand systems for transition metal catalysis, a hot topic in green chemistry research.

In the pharmaceutical field, compounds containing both pyridine and amine functionalities like hexyl[(pyridin-2-yl)methyl]amine are increasingly valuable for drug discovery programs. Researchers are particularly interested in how the hexyl chain length affects biological activity and membrane permeability, which relates to current trends in bioavailability optimization and drug delivery systems.

The synthesis of hexyl[(pyridin-2-yl)methyl]amine typically involves the reaction between 2-(aminomethyl)pyridine and hexyl halides or through reductive amination approaches. These methods have been optimized in recent years to improve yield and purity, addressing common search queries about amine synthesis optimization and purification techniques for nitrogen-containing compounds.

From an industrial perspective, the demand for hexyl[(pyridin-2-yl)methyl]amine has grown steadily due to its applications in corrosion inhibitors, lubricant additives, and specialty surfactants. The compound's ability to coordinate with metal surfaces while maintaining solubility in organic matrices makes it particularly valuable in these applications, which aligns with current industry focus on high-performance additives and sustainable material protection.

In material science, researchers are exploring the use of hexyl[(pyridin-2-yl)methyl]amine as a building block for metal-organic frameworks (MOFs) and other advanced materials. The combination of its coordination sites and hydrophobic hexyl chain offers unique possibilities for creating materials with tailored porosity and surface properties, a subject frequently searched in relation to nanomaterial design and gas storage applications.

The physical and chemical properties of hexyl[(pyridin-2-yl)methyl]amine (CAS 114366-04-0) make it suitable for various analytical and spectroscopic studies. Its basic nitrogen sites allow for protonation at different pH levels, which is valuable for pH-responsive systems - a growing area of research in smart materials and drug delivery. Recent publications have focused on how the compound's spectroscopic signatures change under different conditions, addressing common questions about amine characterization techniques.

Environmental considerations regarding hexyl[(pyridin-2-yl)methyl]amine have become increasingly important, reflecting broader concerns about green chemistry and sustainable chemical processes. Researchers are investigating its biodegradation pathways and developing more environmentally friendly synthesis methods, topics that frequently appear in searches related to eco-friendly chemical production.

The commercial availability of hexyl[(pyridin-2-yl)methyl]amine has improved in recent years, with suppliers offering various purity grades to meet different application requirements. This addresses common market inquiries about high-purity amine sources and custom synthesis options for research and industrial applications. The compound's stability under normal storage conditions makes it practical for laboratory and industrial use.

Future research directions for hexyl[(pyridin-2-yl)methyl]amine include exploring its potential in asymmetric catalysis, ionic liquids, and as a modifier for polymer properties. These applications align with current trends in specialty chemicals and functional materials, areas that generate significant interest in academic and industrial research communities. The compound's versatility ensures it will remain relevant in addressing emerging challenges in chemical science and technology.

Safety considerations for handling hexyl[(pyridin-2-yl)methyl]amine follow standard protocols for nitrogen-containing organic compounds. Proper laboratory practices and personal protective equipment are recommended, reflecting the increased focus on chemical safety standards in research and industrial settings. These precautions address common workplace safety queries while ensuring compliance with regulatory requirements.

In summary, hexyl[(pyridin-2-yl)methyl]amine (CAS 114366-04-0) represents an important class of nitrogen-containing compounds with diverse applications across multiple scientific and industrial fields. Its unique combination of structural features continues to inspire research and development efforts, particularly in areas related to catalysis, materials science, and specialty chemicals. As scientific understanding of this compound grows, so too does its potential to contribute to innovative solutions in chemistry and related disciplines.